Pteroside D
Pteroside D
(3S)-3-hydroxy-2,2,5,7-tetramethyl-6-[2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one is a natural product found in Pteridium with data available.
Brand Name:
Vulcanchem
CAS No.:
35943-38-5
VCID:
VC21136748
InChI:
InChI=1S/C21H30O8/c1-9-7-12-14(19(27)21(3,4)18(12)26)10(2)11(9)5-6-28-20-17(25)16(24)15(23)13(8-22)29-20/h7,13,15-18,20,22-26H,5-6,8H2,1-4H3
SMILES:
CC1=CC2=C(C(=C1CCOC3C(C(C(C(O3)CO)O)O)O)C)C(=O)C(C2O)(C)C
Molecular Formula:
C21H30O8
Molecular Weight:
410.5 g/mol
Pteroside D
CAS No.: 35943-38-5
Cat. No.: VC21136748
Molecular Formula: C21H30O8
Molecular Weight: 410.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (3S)-3-hydroxy-2,2,5,7-tetramethyl-6-[2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one is a natural product found in Pteridium with data available. |
|---|---|
| CAS No. | 35943-38-5 |
| Molecular Formula | C21H30O8 |
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | 3-hydroxy-2,2,5,7-tetramethyl-6-[2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one |
| Standard InChI | InChI=1S/C21H30O8/c1-9-7-12-14(19(27)21(3,4)18(12)26)10(2)11(9)5-6-28-20-17(25)16(24)15(23)13(8-22)29-20/h7,13,15-18,20,22-26H,5-6,8H2,1-4H3 |
| Standard InChI Key | TUGWHBZURNWRDG-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC2=C(C(=C1CCO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C)C(=O)C([C@H]2O)(C)C |
| SMILES | CC1=CC2=C(C(=C1CCOC3C(C(C(C(O3)CO)O)O)O)C)C(=O)C(C2O)(C)C |
| Canonical SMILES | CC1=CC2=C(C(=C1CCOC3C(C(C(C(O3)CO)O)O)O)C)C(=O)C(C2O)(C)C |
| Appearance | Powder |
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